molecular formula C21H30N4O3 B527348 1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea

1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea

Cat. No. B527348
M. Wt: 386.5 g/mol
InChI Key: NANCSMIHDBDNIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ERAP1-IN-2 is a novel competitive inhibitor of ERAP1 aminopeptidase activity.

Scientific Research Applications

Analogues and Derivatives

  • Analogue Development for Therapeutic and Diagnostic Applications

    A study by Abate et al. (2011) explored the development of novel analogues of PB28, a piperazine derivative, for potential use in oncology. The analogues were designed with reduced lipophilicity, enhancing their utility in therapeutic and diagnostic applications. One of the analogues, compound (-)-(S)-9, was identified as a σ(2)-selective agent with appropriate lipophilicity for tumor cell entry and minimal antiproliferative activity (Abate et al., 2011).

  • Urea Derivatives of ß-Cyclodextrin and Piperazine

    Kovács et al. (1999) synthesized symmetrical and non-symmetrical urea derivatives of ß-cyclodextrin and piperazine. These derivatives were applied in capillary electrophoresis, demonstrating the versatility of piperazine-based compounds in analytical chemistry (Kovács et al., 1999).

Biological and Pharmacological Applications

  • Piperazine-Based Bis-Ureas as Anti-HIV Agents

    El‐Faham et al. (2008) researched the use of N-methylpiperazine in the preparation of piperazine-based unsymmetrical bis-ureas, highlighting their potential as anti-HIV agents. This underscores the role of piperazine derivatives in developing novel antiviral therapies (El‐Faham et al., 2008).

  • New Cyclizine Derivatives for Anti-inflammatory Performance

    Ahmadi et al. (2012) synthesized new cyclizine derivatives, another class related to piperazine, to investigate their anti-inflammatory activities. These derivatives showed efficacy in reducing inflammation in rat models, indicating the therapeutic potential of piperazine derivatives in inflammatory conditions (Ahmadi et al., 2012).

Chemical Synthesis and Modification

  • Synthesis of 2,6-Bridged Piperazine-3-ones: Veerman et al. (2003) focused on synthesizing 2-substituted and 2,5-disubstituted piperazine-3,6-diones, starting from alpha-amino acids. This study provides insights into the chemical synthesis techniques for modifying piperazine derivatives, which can have applications in various fields including medicinal chemistry (Veerman et al., 2003).

properties

Molecular Formula

C21H30N4O3

Molecular Weight

386.5 g/mol

IUPAC Name

1-[1-(4-acetylpiperazine-1-carbonyl)cyclohexyl]-3-(4-methylphenyl)urea

InChI

InChI=1S/C21H30N4O3/c1-16-6-8-18(9-7-16)22-20(28)23-21(10-4-3-5-11-21)19(27)25-14-12-24(13-15-25)17(2)26/h6-9H,3-5,10-15H2,1-2H3,(H2,22,23,28)

InChI Key

NANCSMIHDBDNIR-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)NC(=O)NC2(CCCCC2)C(=O)N3CCN(CC3)C(=O)C

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)NC2(CCCCC2)C(=O)N3CCN(CC3)C(=O)C

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

ERAP1-IN-2

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea
Reactant of Route 2
Reactant of Route 2
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea
Reactant of Route 3
Reactant of Route 3
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea
Reactant of Route 4
Reactant of Route 4
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea
Reactant of Route 5
Reactant of Route 5
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea
Reactant of Route 6
Reactant of Route 6
1-[1-(4-Acetyl-piperazine-1-carbonyl)-cyclohexyl]-3-p-tolyl-urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.